Cas no 131233-81-3 (1,2-Benzenediol, 4-fluoro-5-[(1R)-1-hydroxy-2-(methylamino)ethyl]- (9CI))

• Product Name: 1,2-Benzenediol, 4-fluoro-5-[(1R)-1-hydroxy-2-(methylamino)ethyl]- (9CI)
• CAS No: 131233-81-3
• MF: C₉H₁₂FNO₃
• MW: 201.194886207581
• CID: 898552
• PubChem ID: 10774431
• Update Time: 2025-04-19

1,2-Benzenediol, 4-fluoro-5-[(1R)-1-hydroxy-2-(methylamino)ethyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-fluoro-5-[(1R)-1-hydroxy-2-(methylamino)ethyl]- (9CI)

• Inchi： 1S/C9H12FNO3/c1-11-4-9(14)5-2-7(12)8(13)3-6(5)10/h2-3,9,11-14H,4H2,1H3/t9-/m0/s1
• InChI Key： DKBXREAGJFVVAP-VIFPVBQESA-N
• SMILES： FC1=CC(=C(C=C1[C@H](CNC)O)O)O

Computed Properties

• Exact Mass: 201.08016
• Monoisotopic Mass: 201.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 72.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols